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Technical Support Center: AlphaGUARD & RAD7
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for the AlphaGUARD and RAD7 radon and thoron measurement instruments. The

information is tailored for researchers, scientists, and drug development professionals to

quickly diagnose and resolve common issues encountered during experiments.

AlphaGUARD Troubleshooting Guide
This section addresses specific errors and operational issues you might encounter with the

AlphaGUARD instrument.

Frequently Asked Questions (FAQs)
Q1: What do the common error messages on my AlphaGUARD mean?

A1: The AlphaGUARD may display several error codes indicating specific issues. Refer to the

table below for a summary of common errors and initial troubleshooting steps.
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Error Code/Message Description Recommended Action

MEMerr
An error has been detected in

the instrument's data storage.

Contact your local Bertin

Instruments distributor for

assistance.

NORES

The detector signal cannot be

clearly analyzed, resulting in

no plausible radon data. This

may indicate a detector

malfunction.

If this error occurs frequently,

contact your local Bertin

Instruments distributor.

LOW_POW The battery voltage is low.

Connect the AlphaGUARD to

the mains power supply to

charge the battery.

0x08000000
Database consistency test

failed.

It is recommended to read out

the device data and then erase

the memory.[1]

0x10000000
High voltage generation has

failed.

This indicates an internal

hardware issue. Contact your

local Bertin Instruments

distributor for service.[1]

Q2: My AlphaGUARD is showing unstable or fluctuating readings. What should I do?

A2: Unstable readings can be caused by several factors. Follow this protocol to diagnose the

issue:

Experimental Protocol: Diagnosing Unstable AlphaGUARD Readings

Environmental Stability Check:

Ensure the AlphaGUARD is in a location with stable temperature and humidity, as rapid

changes can affect the readings.

Verify that the instrument is not placed in a direct airflow path or near ventilation systems.
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Power Supply Verification:

If operating on battery power, check the battery level. Low battery can sometimes lead to

erratic behavior. Switch to mains power if necessary.

If using mains power, ensure the connection is secure.

Instrument Purge:

If you suspect high radon concentrations from a previous measurement might be affecting

the current readings, perform a purge. In flow mode, connect a charcoal filter to the inlet

and run the pump to flush the chamber with radon-free air.

Background Measurement:

To check the instrument's baseline, perform a background measurement. Place the

AlphaGUARD in a sealed bag with a charcoal filter for several hours and monitor the

readings. The concentration should drop to a very low and stable value.

Data Cable and Software Check:

If viewing data in real-time, ensure the communication cable (USB or RS-232) is securely

connected.

Restart the DataVIEW PRO or DataEXPERT software.

Q3: I'm having trouble establishing a connection between my AlphaGUARD and my computer.

What steps can I take?

A3: Communication issues can often be resolved by following these steps:

Troubleshooting Workflow: AlphaGUARD Communication Failure
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Start: Communication Failure

Check physical connection
(USB/RS-232/Bluetooth)

Connection secure?

Reconnect cable firmly

No

Verify communication drivers
are installed on PC

Yes

Drivers installed correctly?

Install/reinstall drivers from
manufacturer's software

No

Check COM port settings
in software

Yes

Correct COM port selected?

Select the correct COM port

No

Restart AlphaGUARD
and computer

Yes

Contact Technical Support

Issue Persists

Communication Established

Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for AlphaGUARD communication issues.
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RAD7 Troubleshooting Guide
This section provides solutions to common problems encountered while using the RAD7

instrument.

Frequently Asked Questions (FAQs)
Q1: My RAD7's display is blank or frozen. What should I do?

A1: A blank or frozen display can have a few causes. Here’s how to troubleshoot it:

Blank Display:

Check Power: Ensure the RAD7 is switched on and connected to a power source, or that

the batteries are charged.

Battery Depletion: If the instrument has been unused for a long time, the batteries may be

completely flat. Leave it plugged in and switched on for 24 hours to recharge.

Service Required: If the display remains blank after charging, the instrument may require

servicing.

Frozen Display:

Keypad Lock: If the display shows "DURRIDGE RAD7" and does not respond, the keypad

may be locked.

Unlock Procedure: Press and hold the MENU, UP ARROW, and DOWN ARROW keys

simultaneously for a few seconds until you hear a beep, then release and immediately

press ENTER. The display should show "Test".

Q2: The RAD7 is displaying a "Bad Offset Voltage", ">98% High Voltage Duty Cycle", or high

"Leakage (L)" value. What do these mean?

A2: These messages indicate internal electronic faults within the RAD7.
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Error Message Indication Action

Bad Offset Voltage
Fault in the instrument's

electronics.

Return the RAD7 to

DURRIDGE for service.[2][3]

>98% High Voltage Duty Cycle
Fault in the high voltage

system.

Return the RAD7 to

DURRIDGE for service.[3]

Leakage (L) above 15
Indicates an electrical leakage

fault.

Return the RAD7 to

DURRIDGE for service.[2][3]

Q3: The pump on my RAD7 seems to be malfunctioning. How can I diagnose this?

A3: A malfunctioning pump can affect your measurements. Here is a protocol to check the

pump's status.

Experimental Protocol: RAD7 Pump Functionality Check

Audible and Vibrational Check:

Turn on the RAD7 and listen for the sound of the pump running. You should also feel a

slight vibration from the instrument.

Airflow Check:

With the pump running, place your finger over the inlet and outlet ports to feel for suction

and airflow.

Check for Blockages:

Ensure that the tubing and any attached filters are not clogged or kinked, as this can

impede airflow and strain the pump.

Monitor Pump Current:

In the RAD7's status window, you can view the pump current. A reading that is significantly

higher than usual (e.g., above 180mA) can indicate a problem with the pump.[4]

Service:
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If the pump is not running, there is no airflow, or the current is abnormally high, the

instrument may need to be serviced.

Q4: I am having issues with thoron measurements. What are some common pitfalls?

A4: Measuring thoron accurately requires special considerations due to its short half-life (55.6

seconds).

Consistent Flow Rate: The sample pump must run continuously at a steady flow rate. Any

changes in the flow rate will affect the thoron reading.[4]

Sampling Setup: Use a consistent sample intake system (the same hose and filter

arrangement) for all thoron measurements to ensure comparability.[5]

Air Movement: Thoron concentration can vary significantly with air movement. It's important

to be aware of and control for air currents in the measurement environment.[4][5]

Humidity: High humidity can reduce the sensitivity of the instrument to thoron. It is

recommended to use a small drying tube with desiccant to dry the sample air for the most

precise measurements.[6]

Q5: I am unable to connect my RAD7 to my computer with the CAPTURE software. What

should I do?

A5: Connectivity issues between the RAD7 and CAPTURE software are common and can

often be resolved with the following steps.

Troubleshooting Workflow: RAD7 CAPTURE Software Connection
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Start: Connection Failure

Check RAD7 power and
USB/Serial cable connections

Connections secure and
RAD7 powered on?

Resecure all connections
and ensure RAD7 is on

No

Verify USB-to-Serial
driver installation

Yes

Drivers installed?

Install drivers from
DURRIDGE website

No

Check if RADLINK is installed
on RAD7 (Special -> Ident)

Yes

RADLINK installed?

Use CAPTURE to install RADLINK

No

Check RAD7 baud rate
(Special -> SetBaud)

Yes

Baud rate 9600?

Set baud rate to 9600

No

Restart CAPTURE software
and RAD7

Yes

Contact DURRIDGE Support

Issue Persists

Connection Successful

Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for RAD7 to CAPTURE software connection issues.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. radonshop.com [radonshop.com]

2. Water Catastrophe; Battery Voltage Low; Pathological Values And Error Messages -
DURRIDGE RAD7 User Manual [Page 81] | ManualsLib [manualslib.com]

3. Battery Voltage Low; Pathological Values And Error Messages; Capture Detection Failure
- DURRIDGE RAD7 User Manual [Page 85] | ManualsLib [manualslib.com]

4. durridge.com [durridge.com]

5. scribd.com [scribd.com]

6. durridge.com [durridge.com]

7. durridge.com [durridge.com]

8. durridge.com [durridge.com]

To cite this document: BenchChem. [troubleshooting AlphaGUARD and RAD7 instrument
errors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088996#troubleshooting-alphaguard-and-rad7-
instrument-errors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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